N-(3-chloro-2-methylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C19H23ClN4O2/c1-13-11-18(23-19(21-13)24-9-4-3-5-10-24)26-12-17(25)22-16-8-6-7-15(20)14(16)2/h6-8,11H,3-5,9-10,12H2,1-2H3,(H,22,25)
• InChI Key: FHXPIHAWULSHID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCCC2)OCC(=O)NC3=C(C(=CC=C3)Cl)C
• Molecular Formula: C19H23ClN4O2
• Molecular Weight: 374.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C19H23ClN4O2 and its molecular weight is 374.87. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Material Science

In the realm of chemical synthesis and material science, compounds with similar structural features have been explored for their potential in forming coordination complexes and polymeric materials. For instance, Klimova et al. (2013) investigated acetamidine hydrochloride and p-aminobenzamidine dihydrochloride's interaction with 3-ferrocenylmethylidene-2,4-pentanedione, leading to the formation of pyrimidine and piperidone derivatives, as well as polymeric coordination complexes of potassium ferrocenyl(hexahydro)pyrimidoxides. The structural elucidation of these compounds highlights the versatility of pyrimidine and piperidone derivatives in synthesizing novel materials with potential applications ranging from catalysis to electronic materials Klimova et al., Molecules, 2013.

Medicinal Chemistry and Pharmacology

In medicinal chemistry, structurally related compounds have shown significant potential as therapeutic agents. Shibuya et al. (2018) identified a compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, demonstrating the therapeutic potential of pyridylacetamide derivatives in treating diseases associated with ACAT-1 overexpression. This underscores the significance of exploring similar compounds for their pharmacological properties, especially in areas related to cholesterol metabolism and cardiovascular diseases Shibuya et al., Journal of medicinal chemistry, 2018.

Agricultural Chemistry

In agricultural chemistry, research by Bakhite et al. (2014) on pyridine derivatives, including compounds with piperidinium and pyrimidine moieties, demonstrated these compounds' insecticidal activity against cowpea aphids. This illustrates the potential application of structurally related compounds in developing new, effective insecticides, contributing to sustainable agricultural practices Bakhite et al., Journal of agricultural and food chemistry, 2014.